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Compound of Interest

Compound Name: Benzamide, 3-bromo-2-nitro-

CAS No.: 1261758-81-9

Cat. No.: B3228146

Get Quote

Executive Summary & Immediate Action Card
3-bromo-2-nitrobenzamide is a functionalized aromatic intermediate presenting a dual-hazard

profile: the thermal sensitivity associated with ortho-nitro groups and the environmental

persistence/toxicity of halogenated aromatics.[1]

Unlike standard organic waste, this compound requires High-Temperature Incineration

(>1100°C) to prevent the formation of brominated dioxins and to fully mineralize the

nitrogenous core.[1]
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Critical Parameter Operational Value

Primary Hazard
Acute Toxicity (Oral/Dermal); Skin/Eye Irritant;

Potential Thermal Instability.[1]

Waste Stream
Solid Halogenated Organic (Must be segregated

from non-halogens).[1][2]

Incompatible With
Strong Oxidizers, Strong Bases (Hydrolysis

risk), Reducing Agents.[1]

Disposal Method
High-Temperature Incineration with Acid Gas

Scrubbing (HBr/NOx).[1]

UN ID (Transport)

UN 2811 (Toxic solid, organic, n.o.s.) or UN

3459 (Nitrobromobenzenes, solid) depending on

specific carrier protocols.[1]

Hazard Characterization: The "Why" Behind the
Protocol
To dispose of this chemical safely, you must understand the molecular mechanics driving the

risk. This is not arbitrary; it is based on functional group chemistry.

A. The Nitro-Amide Interaction (Ortho Effect)
The presence of a nitro group (

) in the ortho position to the amide functionality introduces steric strain and electronic repulsion.
[1] While benzamides are generally stable, the nitro group is an energetic moiety.[1]

Risk: under high heat or friction, nitro-aromatics can decompose exothermically.[1]

Protocol Implication: Never use metal spatulas that could generate a spark or excessive

friction.[1] Use PTFE (Teflon) or Polypropylene tools during cleanup.[1]

B. Halogenated Combustion Byproducts
The bromine atom is the primary driver for waste segregation.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3228146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: Standard incineration at 850°C is often insufficient to fully destroy halogenated

aromatics.[1] Incomplete combustion can lead to the synthesis of Polybrominated

Dibenzodioxins (PBDDs), which are persistent environmental toxins.[1]

Protocol Implication: You must label the waste specifically as "HALOGENATED" so the

disposal facility routes it to a secondary combustion chamber operating >1100°C [1, 2].[1]

Pre-Disposal Stabilization & Packaging[1]
Before the waste management team arrives, the researcher is responsible for stabilizing the

compound.

Chemical Compatibility Matrix
Chemical Class Compatibility Mechanism of Failure

Strong Bases (NaOH, KOH) INCOMPATIBLE

Hydrolysis of the amide bond;

potential exothermic runaway.

[1]

Reducing Agents INCOMPATIBLE
Reduction of nitro group to

amine (exothermic).[1]

Strong Oxidizers INCOMPATIBLE
Increases fire/explosion risk of

the organic core.[1]

Water/Buffers Conditional
Insoluble, but stable.[1] Can be

wetted to reduce dust.[1]

Packaging Workflow (DOT Graph)
The following diagram illustrates the decision logic for packaging this specific compound to

ensure regulatory compliance.

Waste: 3-bromo-2-nitrobenzamide State: Solid or Solution?

Solid WastePowder/Crystals

Solution Waste

Dissolved Segregate: HALOGENATED Stream Container: HDPE or Amber Glass
Prevent Cross-Contamination

Label: 'Toxic', 'Halogenated' Ready for Incineration
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Click to download full resolution via product page

Figure 1: Decision logic for waste stream segregation. Note the critical step of segregating into

the Halogenated stream to ensure proper incineration temperatures.

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)

Hand Protection: Double-gloving is required.[1] Inner glove: Nitrile (4 mil).[1] Outer glove:

Nitrile (minimum 5 mil) or Laminate (Silver Shield) if handling solutions.

Respiratory: If handling powder outside a fume hood, an N95 or P100 particulate respirator

is mandatory to prevent inhalation of irritant dust [3].[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1).[1]

Phase 2: Waste Accumulation[1]
Select Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk.[1]

Wetting (Dust Control): If disposing of pure powder, lightly mist the solid with water or mineral

oil to suppress dust generation.[1] This reduces inhalation risk and static discharge potential.

[1]

Transfer: Use a plastic scoop (antistatic).[1] Do not scrape residues aggressively.[1]

Secondary Containment: Place the primary HDPE jar inside a clear zip-seal bag or a

secondary pail to capture any exterior contamination.[1]

Phase 3: Labeling & Documentation
Attach a hazardous waste tag with the following specific data:

Chemical Name: 3-bromo-2-nitrobenzamide[1]

Hazard Checkboxes: [x] Toxic [x] Irritant[1]
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Constituents: "Halogenated Organic Solid"[1]

Emergency Contingencies
Accidental Spills (Solid)

Evacuate & Ventilate: Clear the immediate area.[1]

Isolate: Mark the zone.

Dampen: Cover the spill with a wet paper towel or oil-dampened absorbent pads to prevent

dust.[1]

Collect: Using a plastic dustpan and brush, gently sweep the damp material into a waste

bag.[1]

Decontaminate: Wash the surface with a soap and water solution.[1] Avoid bleach, as it

creates unnecessary reactivity with the nitrogenous residues.[1]

Exposure Response[1][3]
Skin Contact: Wash with soap and water for 15 minutes.[1] The lipophilic nature of the

bromo-aromatic ring means water alone may be slow to remove it; soap is essential.[1]

Eye Contact: Flush for 15 minutes. Seek medical attention immediately due to the irritant

nature of the nitro-aromatic [4].[1]

Regulatory & Transport Codes
When handing this over to your EHS officer or waste contractor, provide these codes to ensure

legal compliance (RCRA/DOT).
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Regulatory Body Code/Classification Notes

US DOT UN 2811

"Toxic solid, organic, n.o.s. (3-

bromo-2-nitrobenzamide)" is

the standard catch-all.[1] UN

3459 (Nitrobromobenzenes) is

also applicable.[1][3][4]

RCRA (US) Not Listed (P/U)

Does not have a specific P or

U code.[1] Classify by

characteristic: D000 (Toxic) if

TCLP fails, otherwise manage

as Non-RCRA Regulated

Hazardous Waste (state

dependent).[1]

EU Waste 16 05 06*

Laboratory chemicals

consisting of or containing

dangerous substances

(Absolute Hazardous Entry).[1]

References
United States Environmental Protection Agency (EPA).Technical Resource Document:

Treatment Technologies for Halogenated Organic Containing Wastes.[1] EPA/600/2-87/098.

[1] Available at: [Link]

European Commission.Directive 2010/75/EU on Industrial Emissions (Integrated Pollution

Prevention and Control).[1] (Requires 1100°C for >1% halogenated waste).[1][5] Available at:

[Link]

PubChem.Compound Summary: 3-Bromo-2-nitrobenzaldehyde (Structural Analog Safety

Data). National Library of Medicine.[1] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-3-bromo-2-nitrobenzamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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